ethyl 3-(3-(1H-pyrrol-1-yl)-4-(m-tolyl)thiophene-2-carboxamido)benzoate

• IUPAC Name: ethyl 3-[[4-(3-methylphenyl)-3-pyrrol-1-ylthiophene-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H22N2O3S/c1-3-30-25(29)19-10-7-11-20(15-19)26-24(28)23-22(27-12-4-5-13-27)21(16-31-23)18-9-6-8-17(2)14-18/h4-16H,3H2,1-2H3,(H,26,28)
• InChI Key: GLUAWCFWGGPDTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C(=CS2)C3=CC=CC(=C3)C)N4C=CC=C4
• Molecular Formula: C25H22N2O3S
• Molecular Weight: 430.5 g/mol
• CAS No.: 1291866-79-9

Description

Ethyl 3-(3-(1H-pyrrol-1-yl)-4-(m-tolyl)thiophene-2-carboxamido)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as PTB7-Th and is a type of organic semiconductor that has been used in the development of various electronic devices.

Scientific Research Applications

Nonlinear Optical (NLO) Properties

Research on ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate (EMAB) derivatives, including those with pyrrolyl groups, highlights the compound's promise for NLO applications. The study utilized density functional theory (DFT) and time-dependent DFT methods to investigate the NLO properties. Results indicated that EMAB and its derivatives exhibit significantly larger static first and second hyperpolarizabilities compared to the NLO prototypical molecule, para-nitroaniline. This suggests that derivatives of the compound you're interested in could have potential applications in NLO materials due to effective charge transfer within the molecules, especially those with stronger electron donors (Kiven et al., 2023).

Polymer Micro-Structure Regulation

Another study explored the use of ethyl benzenecarboxylate (EB) as an additive in poly(3-hexylthiophene)/phenyl-C71-butyric acid methyl ester (P3HT/PC71BM) blends. Incorporation of EB in toluene significantly enhanced power conversion efficiency in solar cells by regulating the micro-structures, including phase separation and the crystallinity of P3HT. This suggests that related compounds could be used to optimize the performance of photovoltaic materials (Shen et al., 2015).

Electrochemical and Electrochromic Properties

Research into donor–acceptor type monomers, including ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate (ETCB), has demonstrated good electrochemical activity and diverse electrochromic properties. These properties suggest potential applications in developing advanced materials for electrochromic devices, highlighting how structural modifications can impact the functionality of related compounds (Hu et al., 2013).